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Compound of Interest

Benzyltrimethylammonium
Compound Name:
dichloroiodate

Cat. No.: B130456

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the molecular weight of
Benzyltrimethylammonium Dichloroiodate, a compound of interest in various chemical and
pharmaceutical applications.

Molecular Weight and Composition

Benzyltrimethylammonium dichloroiodate is a quaternary ammonium salt.[1] Its molecular
formula is C10H16CI2IN.[2][3] The molecular weight of this compound is 348.05 g/mol .[3][4][5]

The elemental composition and contribution to the overall molecular weight are detailed in the
table below.
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Atomic Mass ( Total Mass (
Element Symbol Count

g/mol) g/mol )
Carbon C 12.01 10 120.10
Hydrogen H 1.008 16 16.128
Chlorine Cl 35.45 2 70.90
lodine | 126.90 1 126.90
Nitrogen N 14.01 1 14.01

Total 348.038

Note: The slight difference between the calculated total mass and the reported molecular
weight of 348.05 g/mol is due to rounding of atomic masses.

Experimental Protocols and Visualization

The determination of a compound's molecular weight is a fundamental calculation based on its
chemical formula and the atomic masses of its constituent elements. As such, detailed
experimental protocols for its determination are not typically presented in the same manner as
for biological or chemical processes.

Similarly, signaling pathways and experimental workflows are not applicable to the description
of a single, well-defined chemical compound like Benzyltrimethylammonium Dichloroiodate.
These visualizations are used to represent complex biological or chemical interactions, which
are not relevant to the intrinsic property of molecular weight.

Therefore, the creation of Graphviz diagrams for signaling pathways, experimental workflows,
or logical relationships is not pertinent to the scope of this technical guide on the molecular
weight of Benzyltrimethylammonium Dichloroiodate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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